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Compound of Interest

Compound Name: 2-Fluoro-5-nitrophenol

Cat. No.: B1323201 Get Quote

Essential Safety and Handling Guide for 2-
Fluoro-5-nitrophenol
This guide provides immediate, essential safety and logistical information for handling 2-
Fluoro-5-nitrophenol in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals to ensure safe operational procedures and proper disposal.

Physicochemical and Toxicity Data
A summary of the key quantitative data for 2-Fluoro-5-nitrophenol is presented in the tables

below for easy reference and comparison.

Table 1: Physical and Chemical Properties

Property Value Source

Molecular Formula C₆H₄FNO₃ [1][2]

Molecular Weight 157.10 g/mol [1]

Melting Point 113-119 °C

Boiling Point 256.7 °C at 760 mmHg

Appearance Solid
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Table 2: Hazard Identification and Toxicity

Hazard Class GHS Classification

Acute Toxicity, Oral Warning, H302 (Harmful if swallowed)[1]

Acute Toxicity, Dermal Warning, H312 (Harmful in contact with skin)[1]

Acute Toxicity, Inhalation Warning, H332 (Harmful if inhaled)[1]

Skin Corrosion/Irritation Warning, H315 (Causes skin irritation)

Serious Eye Damage/Irritation Danger, H318 (Causes serious eye damage)

Skin Sensitization H317 (May cause an allergic skin reaction)

Aquatic Hazard, Long-term
H410 (Very toxic to aquatic life with long lasting

effects)

Operational and Disposal Plans
Adherence to the following procedural steps is mandatory for the safe handling and disposal of

2-Fluoro-5-nitrophenol.

Personal Protective Equipment (PPE)

All personnel must wear the appropriate PPE when handling this chemical to prevent exposure.

[3]
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

airborne particles.[3]

Hand Protection
Nitrile or other chemically

resistant gloves.

Prevents skin contact and

absorption.[3]

Body Protection
A lab coat or chemical-

resistant apron.

Protects against contamination

of personal clothing.[3][4]

Respiratory Protection
A NIOSH-approved respirator

with appropriate cartridges.

Required if working outside a

fume hood or if there is a risk

of aerosolization.[3]

Handling and Storage

Always handle 2-Fluoro-5-nitrophenol within a certified chemical fume hood.[3]

Avoid the formation of dust and aerosols.[5]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[6]

Store at room temperature.

Disposal Protocol

2-Fluoro-5-nitrophenol is classified as hazardous waste and must be managed according to

the following protocol:[3]

Waste Identification and Segregation:

Label a dedicated, sealable, and chemically compatible waste container as "Hazardous

Waste: 2-Fluoro-5-nitrophenol".[3]

Do not mix this waste with other chemical waste streams unless explicitly approved.[7]

Waste Collection:
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Carefully transfer any unused or waste material into the designated hazardous waste

container.[3]

Avoid generating dust during transfer.[3]

Container Management:

Keep the hazardous waste container securely sealed when not in use.[1]

Store the container in a well-ventilated, designated hazardous waste accumulation area,

away from incompatible materials.[1]

Final Disposal:

Arrange for the collection of the hazardous waste container by your institution's EHS-

approved waste disposal contractor.[1]

All disposal must be conducted at a licensed and approved waste disposal plant.[1][6]

Comply with all local, regional, and national regulations for hazardous waste disposal.[1]

Emergency Procedures
Immediate action is required in the event of accidental exposure or a spill.

Exposure First Aid
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.[1]

[8][9] Seek immediate medical attention.[1]

Skin Contact

Immediately wash the affected area with

copious amounts of soap and water.[1] Remove

contaminated clothing.[1][10]

Inhalation

Move the person to fresh air immediately.[1] If

breathing is difficult, administer oxygen. Seek

medical attention.[1]

Ingestion
Do NOT induce vomiting. Call a physician or

poison control center immediately.[5]

Chemical Spill Workflow

In the event of a spill, follow the workflow outlined below.
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Spill of 2-Fluoro-5-nitrophenol Occurs

Assess Spill Size and Hazard

Major Spill?

Evacuate Area
Notify EHS

Yes

Don Appropriate PPE

No (Minor Spill)

Report Incident

Contain Spill with Inert Absorbent

Collect Absorbed Material into
Hazardous Waste Container

Decontaminate Spill Area

Dispose of Waste via
Approved Channels

End

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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